Iopydol
Iopydol
Iopydol is a Diagnostic Aid (Radiopaque Medium, Bronchographic).
Brand Name:
Vulcanchem
CAS No.:
5579-92-0
VCID:
VC0530758
InChI:
InChI=1S/C8H9I2NO3/c9-6-2-11(1-5(13)4-12)3-7(10)8(6)14/h2-3,5,12-13H,1,4H2
SMILES:
C1=C(C(=O)C(=CN1CC(CO)O)I)I
Molecular Formula:
C8H9I2NO3
Molecular Weight:
420.97 g/mol
Iopydol
CAS No.: 5579-92-0
Inhibitors
VCID: VC0530758
Molecular Formula: C8H9I2NO3
Molecular Weight: 420.97 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 5579-92-0 |
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Product Name | Iopydol |
Molecular Formula | C8H9I2NO3 |
Molecular Weight | 420.97 g/mol |
IUPAC Name | 1-(2,3-dihydroxypropyl)-3,5-diiodopyridin-4-one |
Standard InChI | InChI=1S/C8H9I2NO3/c9-6-2-11(1-5(13)4-12)3-7(10)8(6)14/h2-3,5,12-13H,1,4H2 |
Standard InChIKey | TZADDXVKYWMEHX-UHFFFAOYSA-N |
SMILES | C1=C(C(=O)C(=CN1CC(CO)O)I)I |
Canonical SMILES | C1=C(C(=O)C(=CN1CC(CO)O)I)I |
Appearance | Solid powder |
Description | Iopydol is a Diagnostic Aid (Radiopaque Medium, Bronchographic). |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Iopydol; Iopidolo; Iopydolum; Jopydolum; Iopidol; EINECS 226-968-6; |
Reference | 1: Watanabe A, Saka H, Hasegawa Y, Shimokata K. [Survey of the state of bronchography in Japan]. Nihon Kyobu Shikkan Gakkai Zasshi. 1995 Feb;33(2):127-31. Japanese. PubMed PMID: 7731115. 2: Bétrémieux P, Tréguier C, Pladys P, Bourdinière J, Leclech G, Lefrancois C. Tracheobronchography and balloon dilatation in acquired neonatal tracheal stenosis. Arch Dis Child Fetal Neonatal Ed. 1995 Jan;72(1):F3-7. PubMed PMID: 7743281; PubMed Central PMCID: PMC2528410. |
PubChem Compound | 21751 |
Last Modified | Nov 11 2021 |
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